Cas no 2228141-25-9 (tert-butyl N-2-(5-amino-1,2-oxazol-3-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(5-amino-1,2-oxazol-3-yl)-4-hydroxyphenylcarbamate
• CAS No: 2228141-25-9
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 5856481
• PubChem ID: 165655106
• Update Time: 2025-05-26

tert-butyl N-2-(5-amino-1,2-oxazol-3-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-amino-1,2-oxazol-3-yl)-4-hydroxyphenylcarbamate
• tert-butyl N-[2-(5-amino-1,2-oxazol-3-yl)-4-hydroxyphenyl]carbamate
• EN300-1874098
• 2228141-25-9

• Inchi： 1S/C14H17N3O4/c1-14(2,3)20-13(19)16-10-5-4-8(18)6-9(10)11-7-12(15)21-17-11/h4-7,18H,15H2,1-3H3,(H,16,19)
• InChI Key： LCWRRQAZHATDPB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1C=C(N)ON=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.12190603g/mol
• Monoisotopic Mass: 291.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-2-(5-amino-1,2-oxazol-3-yl)-4-hydroxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2228141-25-9 and Product Name: *tert-butyl N-2-(5-amino-1,2-oxazol-3-yl)-4-hydroxyphenylcarbamate*

Compound with the CAS number 2228141-25-9 and the product name tert-butyl N-2-(5-amino-1,2-oxazol-3-yl)-4-hydroxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further research and development.

The core structure of this compound consists of a carbamate moiety linked to a phenyl ring, which is further substituted with a 5-amino-1,2-oxazole ring. The presence of the tert-butyl group enhances the stability of the carbamate bond, while the oxazole ring introduces a nitrogen-rich heterocyclic system that is known to exhibit various biological activities. This combination of structural elements makes the compound a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The compound with CAS no. 2228141-25-9 has been investigated for its potential as an inhibitor of enzymes that play crucial roles in inflammation, cancer, and other metabolic disorders. Specifically, studies have focused on its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammatory responses.

The N-2-(5-amino-1,2-oxazol-3-yl)-4-hydroxyphenylcarbamate moiety is particularly noteworthy due to its ability to modulate enzyme activity through both hydrogen bonding and hydrophobic interactions. This dual mechanism of action enhances the compound's binding affinity and selectivity towards target enzymes. Preliminary computational studies have suggested that this compound can effectively disrupt the active sites of these enzymes, thereby inhibiting their catalytic activity.

One of the most exciting aspects of this compound is its potential application in the treatment of chronic inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis, cardiovascular diseases, and certain types of cancer. By inhibiting key inflammatory enzymes, this compound may offer a novel therapeutic approach to managing these conditions. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating neuroinflammatory disorders as well.

Evidence from preclinical studies indicates that compounds with similar structural features to CAS no. 2228141-25-9 can modulate immune responses by inhibiting pro-inflammatory cytokine production. These findings are particularly relevant in the context of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. The compound's ability to selectively target inflammatory pathways without significant side effects makes it an attractive candidate for further clinical development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamate group is achieved through nucleophilic substitution reactions, while the oxazole ring is typically formed via condensation reactions between appropriate precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce complex substituents onto the phenyl ring.

In addition to its pharmaceutical applications, this compound has shown promise in agricultural research as a potential herbicide or pesticide due to its ability to inhibit key enzymes involved in plant growth regulation. By disrupting essential metabolic pathways in weeds or pests, it can offer an effective means of controlling unwanted vegetation without harming beneficial crops.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy before they can be approved for clinical use. In vitro studies using cell culture models have provided valuable insights into the biological activity of CAS no. 2228141-25-9, demonstrating its potential as an anti-inflammatory agent. These studies have also helped identify potential off-target effects that need to be addressed during further development.

In vivo studies using animal models have confirmed the anti-inflammatory properties of this compound and provided preliminary data on its pharmacokinetic profile. These studies have shown that it can effectively reduce inflammation in various tissues without causing significant toxicity or side effects. The compound's favorable pharmacokinetic properties, including good solubility and bioavailability, make it a promising candidate for further clinical investigation.

The future direction of research on CAS no. 2228141-25-9 includes exploring its potential applications in other therapeutic areas such as neurodegenerative diseases and metabolic disorders. Additionally, efforts are underway to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide.